Cas no 59646-51-4 (Pentabromobenzoyl chloride)

• Product Name: Pentabromobenzoyl chloride
• CAS No: 59646-51-4
• MF: C₇Br₅ClO
• MW: 535.047297477722
• CID: 2834313
• PubChem ID: 23051734
• Update Time: 2025-04-21

Pentabromobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• SCHEMBL10332292
• NZDADZRJNSDCOL-UHFFFAOYSA-N
• 59646-51-4
• DTXSID80630066
• Pentabromobenzoyl chloride

• Inchi： 1S/C7Br5ClO/c8-2-1(7(13)14)3(9)5(11)6(12)4(2)10
• InChI Key： NZDADZRJNSDCOL-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1C(=O)Cl)Br)Br)Br)Br

Computed Properties

• Exact Mass: 533.55136Da
• Monoisotopic Mass: 529.55546Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 17.1Ų